molecular formula C6H11N3O B6270419 [3-(aminomethyl)-1-methyl-1H-pyrazol-4-yl]methanol CAS No. 1502233-81-9

[3-(aminomethyl)-1-methyl-1H-pyrazol-4-yl]methanol

Cat. No. B6270419
CAS RN: 1502233-81-9
M. Wt: 141.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

[3-(Aminomethyl)-1-methyl-1H-pyrazol-4-yl]methanol (AMMP) is an organic compound that has been studied due to its potential applications in scientific research. It has been found to have a variety of biochemical and physiological effects, and is used in a range of laboratory experiments.

Mechanism of Action

The mechanism of action of [3-(aminomethyl)-1-methyl-1H-pyrazol-4-yl]methanol is not fully understood. It is believed that the compound binds to specific proteins and enzymes in the body, resulting in a range of biochemical and physiological effects. The exact mechanism of action is not yet known, but it is likely that it involves the binding of the compound to specific receptors or proteins in the body.
Biochemical and Physiological Effects
[3-(aminomethyl)-1-methyl-1H-pyrazol-4-yl]methanol has been found to have a range of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, including those involved in the metabolism of drugs and other compounds. It has also been found to have an effect on the expression of certain genes, and to alter the activity of certain proteins. Additionally, it has been found to have an effect on cell growth, differentiation, and apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using [3-(aminomethyl)-1-methyl-1H-pyrazol-4-yl]methanol in laboratory experiments is that it is relatively easy to synthesize and purify. Additionally, it is a relatively inexpensive compound, making it a cost-effective choice for research. However, there are some limitations to using [3-(aminomethyl)-1-methyl-1H-pyrazol-4-yl]methanol in laboratory experiments. For example, the exact mechanism of action of the compound is not yet known, making it difficult to predict the effects it will have in different experiments. Additionally, the effects of the compound can vary depending on the concentration and other factors, making it difficult to accurately predict the results of an experiment.

Future Directions

There are a number of potential future directions for [3-(aminomethyl)-1-methyl-1H-pyrazol-4-yl]methanol research. These include further studies into the mechanism of action of the compound, as well as studies into its potential applications in the treatment of various diseases. Additionally, further research could be conducted into the effects of the compound on different cell types and tissues, as well as its effects on gene expression and protein activity. Finally, further research could be conducted into the potential for [3-(aminomethyl)-1-methyl-1H-pyrazol-4-yl]methanol to be used in drug development and delivery, as well as its potential for use in the production of therapeutic molecules.

Synthesis Methods

The synthesis of [3-(aminomethyl)-1-methyl-1H-pyrazol-4-yl]methanol is a multi-step process that begins with the reaction of 1-methyl-1H-pyrazole-4-carboxylic acid and methylamine. This reaction produces 3-(methylamino)-1-methyl-1H-pyrazol-4-ol, which is then reacted with formaldehyde to form [3-(methylamino)-1-methyl-1H-pyrazol-4-yl]methanol. The final product is then purified by recrystallization.

Scientific Research Applications

[3-(aminomethyl)-1-methyl-1H-pyrazol-4-yl]methanol has been found to have a variety of applications in scientific research. It has been used in a range of laboratory experiments, such as enzyme inhibition assays, to study the biochemical and physiological effects of the compound. It has also been used in studies of the structure and function of proteins, and as a model compound to investigate the effects of changes in the structure of organic compounds.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for [3-(aminomethyl)-1-methyl-1H-pyrazol-4-yl]methanol involves the reaction of 3-(chloromethyl)-1-methyl-1H-pyrazol-4-amine with formaldehyde followed by reduction with sodium borohydride.", "Starting Materials": [ "3-(chloromethyl)-1-methyl-1H-pyrazol-4-amine", "Formaldehyde", "Sodium borohydride", "Methanol", "Hydrochloric acid", "Sodium hydroxide" ], "Reaction": [ "Step 1: Dissolve 3-(chloromethyl)-1-methyl-1H-pyrazol-4-amine in methanol.", "Step 2: Add formaldehyde to the solution and stir for 2 hours at room temperature.", "Step 3: Add sodium borohydride to the solution and stir for an additional 2 hours at room temperature.", "Step 4: Quench the reaction by adding hydrochloric acid dropwise until the pH reaches 2.", "Step 5: Extract the product with ethyl acetate and wash with water.", "Step 6: Dry the organic layer with sodium sulfate and evaporate the solvent.", "Step 7: Purify the product by column chromatography using a silica gel column and eluting with a mixture of methanol and dichloromethane.", "Step 8: Recrystallize the product from methanol to obtain [3-(aminomethyl)-1-methyl-1H-pyrazol-4-yl]methanol as a white solid." ] }

CAS RN

1502233-81-9

Molecular Formula

C6H11N3O

Molecular Weight

141.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.